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Compound of Interest

Compound Name:
2,3-dihydro-5-benzofuranacetic

acid

Cat. No.: B195077 Get Quote

Essential Safety and Handling Guide for 2,3-
dihydro-5-benzofuranacetic acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

2,3-dihydro-5-benzofuranacetic acid, ensuring the safety of laboratory personnel and

compliance with regulations.

Hazard Summary
2,3-dihydro-5-benzofuranacetic acid is a chemical compound that requires careful handling

due to its potential health hazards. It is harmful if swallowed, in contact with skin, or if inhaled. It

is also known to cause serious eye damage and skin and respiratory irritation[1].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,3-dihydro-5-
benzofuranacetic acid to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and dust, preventing serious

eye damage[1].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing.

To prevent skin contact, which

can be harmful and cause

irritation[1].

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a dust

respirator or a particle dust

respirator, potentially with an

absorption cartridge, should be

used.

To prevent inhalation, which is

harmful and can cause

respiratory irritation[1].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of this compound.

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Put on all required personal protective equipment as detailed in the table above.

Handling:

Avoid all personal contact with the substance[1].

Do not eat, drink, or smoke in the handling area[1].

Avoid generating dust. Use dry clean-up procedures if any material is spilled[1].
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Keep the container tightly sealed when not in use[1].

Avoid physical damage to the container[1].

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling[1].

Launder work clothes separately[1].

Store the chemical in its original, labeled container in a locked, well-ventilated place[1].

Disposal Plan
Proper disposal of 2,3-dihydro-5-benzofuranacetic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect residues and place them in labeled, sealable plastic bags or other suitable

containers for disposal[1].

Disposal Route:

Dispose of the chemical waste through an authorized hazardous or special waste

collection point[1].

Consult your institution's Environmental Health & Safety (EHS) department or a licensed

waste disposal company for specific procedures.

Residue may be buried in an authorized landfill. However, always follow local, state, and

federal regulations[1].

Container Disposal:

Recycle containers if possible, or dispose of them in an authorized landfill as per local

regulations[1].
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Experimental Workflow for Safe Handling
The following diagram outlines the logical flow for safely managing 2,3-dihydro-5-
benzofuranacetic acid in a laboratory setting.
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Caption: Workflow for safe handling of 2,3-dihydro-5-benzofuranacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-benzofuranacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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